![molecular formula C27H30FN3O B2434225 N-cycloheptyl-4-[3-(2-fluorophenyl)-4,5,6,7-tetrahydroindazol-2-yl]benzamide CAS No. 865658-50-0](/img/structure/B2434225.png)
N-cycloheptyl-4-[3-(2-fluorophenyl)-4,5,6,7-tetrahydroindazol-2-yl]benzamide
Description
Molecular Structure Analysis
The molecular weight of the compound is 431.56 . The exact molecular structure would require more specific information or computational chemistry techniques to determine.Physical And Chemical Properties Analysis
The compound has a molecular weight of 431.56 . More detailed physical and chemical properties would require experimental determination or prediction using computational chemistry techniques.Scientific Research Applications
- Benzamides, including this compound, have been studied for their antioxidant potential. Researchers have evaluated their ability to scavenge free radicals and chelate metal ions. Some synthesized benzamide derivatives demonstrated more effective antioxidant activity compared to standard compounds .
- In vitro antibacterial studies have explored the efficacy of benzamide compounds against both gram-positive and gram-negative bacteria. By assessing growth inhibitory activity, researchers can identify potential candidates for novel antibacterial agents .
- Benzamides play a crucial role in drug development. Their diverse biological activities make them attractive targets for designing new pharmaceuticals. Researchers investigate their potential as anti-tumor, anti-microbial, anti-inflammatory, and analgesic agents .
- Beyond medicine, benzamides find applications in various industrial sectors. These include plastics, rubber, paper, and agriculture. Their versatility makes them valuable in material science and manufacturing .
- While not directly related to the specific compound mentioned, benzamide derivatives have been explored for their anti-HIV activity. Researchers have synthesized and screened various indole derivatives, some of which exhibit promising effects against HIV replication .
- Benzamides are structural components found in natural products, proteins, and synthetic intermediates. Their presence in potential biological molecules underscores their significance in diverse research areas .
Antioxidant Activity
Antibacterial Properties
Drug Discovery and Medicinal Chemistry
Industrial Applications
Anti-HIV Research
Biological Molecules and Natural Products
properties
IUPAC Name |
N-cycloheptyl-4-[3-(2-fluorophenyl)-4,5,6,7-tetrahydroindazol-2-yl]benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H30FN3O/c28-24-13-7-5-11-22(24)26-23-12-6-8-14-25(23)30-31(26)21-17-15-19(16-18-21)27(32)29-20-9-3-1-2-4-10-20/h5,7,11,13,15-18,20H,1-4,6,8-10,12,14H2,(H,29,32) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XDNSBFPNXXJCFQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCC(CC1)NC(=O)C2=CC=C(C=C2)N3C(=C4CCCCC4=N3)C5=CC=CC=C5F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H30FN3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
431.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Ethyl 4-methyl-5-(phenylcarbamoyl)-2-{[(3,4,5-trimethoxyphenyl)carbonyl]amino}thiophene-3-carboxylate](/img/structure/B2434146.png)
![N-(furan-2-ylmethyl)-3-(4-oxo-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)propanamide](/img/structure/B2434152.png)
![2-(6-benzyl-1-ethyl-3-methyl-5,7-dioxo-6,7-dihydro-1H-pyrazolo[4,3-d]pyrimidin-4(5H)-yl)-N-(p-tolyl)acetamide](/img/structure/B2434159.png)
![(Z)-N-((3-(benzo[d][1,3]dioxol-5-yl)-2-oxooxazolidin-5-yl)methyl)but-2-enamide](/img/structure/B2434165.png)